Cas no 1079651-22-1 (1-methyl-3-Isoquinolinecarbonitrile)

1-Methyl-3-isoquinolinecarbonitrile is a heterocyclic organic compound featuring a methyl group at the 1-position and a nitrile functional group at the 3-position of the isoquinoline scaffold. This structure imparts versatility in synthetic applications, particularly as a building block in pharmaceuticals and agrochemicals. The nitrile group offers reactivity for further functionalization, enabling the synthesis of amines, amides, or carboxylic acid derivatives. Its rigid isoquinoline core contributes to stability and potential biological activity, making it valuable in medicinal chemistry research. The compound is typically synthesized via cyclization or substitution reactions, with purity and yield optimized for industrial use. Proper handling is advised due to its potential toxicity and reactivity.

1-methyl-3-Isoquinolinecarbonitrile structure

1079651-22-1 structure

Product Name:1-methyl-3-Isoquinolinecarbonitrile

CAS No:1079651-22-1

MF:C₁₁H₈N₂

MW:168.194622039795

MDL:MFCD18803174

CID:1098237

PubChem ID:57431938

Update Time:2025-05-23

1-methyl-3-Isoquinolinecarbonitrile Chemical and Physical Properties

Names and Identifiers

- 1-methyl-3-Isoquinolinecarbonitrile
- SCHEMBL854207
- 1079651-22-1
- DB-421713
- D80081
- DTXSID401293381
- KBFQQGXVUSXOAG-UHFFFAOYSA-N
- MFCD18803174
- 1-Methylisoquinoline-3-carbonitrile
- MDL： MFCD18803174
- Inchi： 1S/C11H8N2/c1-8-11-5-3-2-4-9(11)6-10(7-12)13-8/h2-6H,1H3
- InChI Key： KBFQQGXVUSXOAG-UHFFFAOYSA-N
- SMILES： N1C(C#N)=CC2C=CC=CC=2C=1C

Computed Properties

Exact Mass: 168.068748264g/mol
Monoisotopic Mass: 168.068748264g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 228
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 36.7Å²

1-methyl-3-Isoquinolinecarbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB547223-1 g	1-Methylisoquinoline-3-carbonitrile; .	1079651-22-1		1g	€813.80	2023-07-11
Chemenu	CM222704-1g	1-Methylisoquinoline-3-carbonitrile	1079651-22-1	95%	1g	$549	2021-08-04
Chemenu	CM222704-1g	1-Methylisoquinoline-3-carbonitrile	1079651-22-1	95%	1g	$462	2023-11-25
Alichem	A189007598-1g	1-Methylisoquinoline-3-carbonitrile	1079651-22-1	95%	1g	$516.66	2023-09-04
abcr	AB547223-1g	1-Methylisoquinoline-3-carbonitrile; .	1079651-22-1		1g	€813.80	2024-08-02
1PlusChem	1P01EEBP-100mg	1-Methylisoquinoline-3-carbonitrile	1079651-22-1	95%	100mg	$220.00	2023-12-26
1PlusChem	1P01EEBP-250mg	1-Methylisoquinoline-3-carbonitrile	1079651-22-1	95%	250mg	$402.00	2023-12-26
A2B Chem LLC	AX50565-100mg	1-Methylisoquinoline-3-carbonitrile	1079651-22-1	95%	100mg	$191.00	2024-04-20
A2B Chem LLC	AX50565-250mg	1-Methylisoquinoline-3-carbonitrile	1079651-22-1	95%	250mg	$355.00	2024-04-20
Ambeed	A943894-1g	1-Methylisoquinoline-3-carbonitrile	1079651-22-1	95+%	1g	$465.0	2024-04-26

1-methyl-3-Isoquinolinecarbonitrile Related Literature

1. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
2. Estimation of fusel-oil in spirits

Analyst, 1890,15, 203-209
3. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
4. Distinct roles of SNARE-mimicking lipopeptides during initial steps of membrane fusion†

Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
5. Excitation-dependent electron exchange energy and electron transfer dynamics in a series of covalently tethered N,N-bis(4′-tert-butylbiphenyl-4-yl)aniline – [C60] fullerene dyads via varying π-conjugated spacers†

Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367

Additional information on 1-methyl-3-Isoquinolinecarbonitrile

Introduction to 1-Methyl-3-Isoquinolinecarbonitrile (CAS No: 1079651-22-1)

1-Methyl-3-Isoquinolinecarbonitrile, also known by its CAS number 1079651-22-1, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of isoquinoline derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery.

The structure of 1-Methyl-3-Isoquinolinecarbonitrile consists of an isoquinoline ring system with a methyl group at position 1 and a cyano group at position 3. The isoquinoline skeleton is a fused bicyclic structure comprising a benzene ring and a pyridine ring, which contributes to its unique electronic properties and reactivity. The presence of the cyano group further enhances the compound's ability to participate in various chemical reactions, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of isoquinoline derivatives in the development of novel therapeutic agents. For instance, research has shown that certain isoquinoline-based compounds exhibit potent anti-inflammatory, antioxidant, and anticancer activities. The methyl group in 1-Methyl-3-Isoquinolinecarbonitrile may play a role in modulating these biological effects by influencing the compound's lipophilicity and bioavailability.

In terms of synthesis, 1-Methyl-3-Isoquinolinecarbonitrile can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to improve yield and purity, making the compound more accessible for further research and development.

The application of isoquinoline derivatives extends beyond pharmacology into materials science, where they are used as precursors for the synthesis of advanced materials such as conductive polymers and metal-organic frameworks (MOFs). The cyano group in 1-Methyl-3-Isoquinolinecarbonitrile can act as a coordinating unit, enabling the formation of stable metal complexes with potential applications in catalysis and sensing technologies.

In conclusion, 1-Methyl-3-Isoquinolinecarbonitrile (CAS No: 1079651-22-1) is a versatile compound with promising applications in both pharmaceuticals and materials science. Its unique structure and reactivity make it an attractive target for further research, particularly in the context of drug discovery and advanced material synthesis.